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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical

determination of radium chloride in various environmental matrices. The focus is on three

established and reliable methods: Alpha Spectrometry, Gamma Spectrometry, and Liquid

Scintillation Counting. These methods are crucial for environmental monitoring, ensuring public

safety, and for various stages of drug development where radium isotopes may be of concern.

Introduction to Radium Analysis
Radium (Ra) is a naturally occurring radioactive element with several isotopes, most notably

Radium-226 (²²⁶Ra) and Radium-228 (²²⁸Ra), which are decay products of uranium and

thorium, respectively.[1] The presence of radium in environmental samples such as water, soil,

and biological tissues poses a health risk due to its radioactivity and chemical similarity to

calcium, leading to its accumulation in bones.[2] Accurate and sensitive analytical methods are

therefore essential for the determination of radium isotopes at environmental levels.[3]

The choice of analytical technique depends on factors such as the required sensitivity, the

sample matrix, and the specific radium isotopes of interest.[4] This guide details the

methodologies for the three most commonly employed techniques.
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Alpha spectrometry is a high-resolution technique that provides excellent sensitivity for the

determination of alpha-emitting radium isotopes like ²²⁶Ra.[4] The method typically involves

chemical separation and purification of radium from the sample matrix, followed by

electrodeposition or micro-precipitation onto a detector disc for counting.[5][6]

Gamma Spectrometry
Gamma spectrometry is a non-destructive technique that allows for the simultaneous

determination of multiple radionuclides, including radium isotopes, by measuring their

characteristic gamma-ray emissions.[7] For ²²⁶Ra, the analysis can be performed directly by

measuring its weak gamma emission at 186.2 keV, or indirectly and more sensitively by

measuring the gamma rays from its daughter products, such as ²¹⁴Pb and ²¹⁴Bi, after secular

equilibrium has been established.[3][8]

Liquid Scintillation Counting (LSC)
Liquid scintillation counting is a versatile technique for quantifying alpha- and beta-emitting

radionuclides. For radium analysis, the sample is typically co-precipitated with a barium sulfate

carrier, which is then dissolved in a suitable complexing agent and mixed with a scintillation

cocktail.[9][10] The light pulses produced by the interaction of the radiation with the scintillator

are then counted.[11]

Quantitative Data Summary
The following table summarizes the typical performance characteristics of the three primary

analytical methods for the determination of Radium-226.
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Parameter
Alpha
Spectrometry

Gamma
Spectrometry

Liquid Scintillation
Counting

Minimum Detectable

Activity (MDA)
~0.1 mBq/L[3][4] ~10 mBq/L[3] ~2 mBq/sample[9]

Typical Sample

Volume (Water)
1 - 2 L 0.5 - 2 L 0.1 - 1 L

Chemical Recovery
85.7 ± 4.3% (for soil)

[5]

Not applicable (non-

destructive)
59% - 90%

Analysis Time
~3 days (including

sample preparation)

3-4 weeks (for

daughter in-growth) or

shorter for direct

measurement

>21 days (for progeny

in-growth)

Specificity
High for specific alpha

emitters

Good for multiple

gamma emitters

Moderate, requires

chemical separation

Experimental Protocols
Protocol 1: Determination of ²²⁶Ra in Water and Soil by
Alpha Spectrometry (Based on EPA Method AP7)
This protocol describes the determination of Radium-226 in water and soil samples. The

method involves co-precipitation, dissolution, and micro-precipitation to separate and

concentrate the radium, followed by alpha spectrometry.[1]

1. Sample Preparation:

Water Samples: Acidify the water sample. Add a Barium-133 tracer for yield determination.
Add lead and barium carriers. Co-precipitate radium with lead sulfate by adding sulfuric acid.
Soil Samples: Dry and homogenize the soil sample. Fuse the sample with sodium carbonate
and sodium peroxide at 600°C.[5] Leach the fused material with nitric, hydrochloric, and
hydrofluoric acids.[5] Proceed with the co-precipitation step as for water samples.

2. Chemical Separation:
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Centrifuge the sample to collect the lead sulfate precipitate.
Dissolve the precipitate in a DTPA (diethylenetriaminepentaacetic acid) solution.[1]
Perform a micro-precipitation of barium sulfate to separate radium from interfering
radionuclides.[1]

3. Source Preparation and Measurement:

Filter the barium sulfate precipitate onto a membrane filter.
Mount the filter on a planchet for alpha counting.
Count the sample in an alpha spectrometer. The yield is quantified by gamma spectroscopy
of the Ba-133 tracer.[1]

Protocol 2: Determination of Radium Isotopes in Soil by
Gamma Spectrometry
This protocol outlines the direct measurement of radium isotopes in soil samples without

chemical separation.

1. Sample Preparation:

Dry the soil sample at 105°C to a constant weight.[12]
Crush and mill the sample to a grain size of less than 2 mm.[12]
Homogenize the powdered sample.
For soils with high organic content, ashing at 400°C is recommended.[12]
Transfer a known weight of the prepared sample into a calibrated counting container (e.g., a
Marinelli beaker). Seal the container to prevent the escape of radon gas.

2. Measurement:

Store the sealed sample for at least 3-4 weeks to allow for the in-growth of ²²²Rn and its
short-lived progeny to reach secular equilibrium with ²²⁶Ra.[3]
Place the sample in a lead-shielded high-purity germanium (HPGe) detector.
Acquire the gamma spectrum for a sufficient counting time to achieve the desired sensitivity.
Determine the activity of ²²⁶Ra from the gamma-ray peaks of its daughter products (e.g.,
²¹⁴Pb at 295 and 352 keV, and ²¹⁴Bi at 609 and 1120 keV).[3]
²²⁸Ra can be determined via the gamma peaks of its progeny, ²²⁸Ac.[8]
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Protocol 3: Determination of ²²⁶Ra in Drinking Water by
Radon Emanation Technique (Based on EPA Method
903.1)
This method is highly specific for ²²⁶Ra and is based on the emanation and scintillation

counting of its daughter product, Radon-222.[13][14]

1. Sample Preparation and Radium Concentration:

To a 1-liter water sample, add citric acid, a barium carrier, and then sulfuric acid to co-
precipitate barium-radium sulfate.
Dissolve the precipitate in an EDTA reagent.[14]

2. Radon In-growth and Measurement:

Transfer the solution to a sealed bubbler and store for at least 4 days to allow for the in-
growth of ²²²Rn.[13]
After the in-growth period, purge the radon gas from the bubbler using helium or nitrogen
into an evacuated scintillation cell (Lucas cell).[15]
Store the scintillation cell for at least 4 hours to allow the short-lived radon daughters to
reach equilibrium.[13]
Count the alpha scintillations in a radon counter.[13]

Protocol 4: Determination of Radium in Water by Liquid
Scintillation Counting
This protocol describes a method for determining radium isotopes in water samples using LSC.

1. Sample Preparation:

Isolate radium from the water sample by co-precipitation with lead sulfate.[9]
Dissolve the precipitate in alkaline DTPA.
Separate radium isotopes from other radionuclides by co-precipitation with barium sulfate.[9]
Dissolve the barium/radium precipitate in alkaline EDTA.[9]

2. Measurement:

Transfer the solution to a liquid scintillation vial and add the organic scintillant cocktail.[9]
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Seal the vial and allow for the in-growth of ²²²Rn and its progeny (for ²²⁶Ra determination),
which takes approximately 3 to 4 weeks for secular equilibrium.[9]
Measure the alpha activity using a liquid scintillation counter.

Visualized Workflows
The following diagrams illustrate the experimental workflows for the described analytical

methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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